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Compound of Interest

Compound Name: 3-Bromo-2,4,6-trichlorophenol
CAS No.: 85117-86-8
Cat. No.: B12006179
Get Quote
. J

Executive Summary & Immediate Action

Do not dispose of 3-Bromo-2,4,6-trichlorophenol (3-Br-2,4,6-TCP) down the drain or via
standard trash. This compound is a polyhalogenated phenol. Improper disposal or low-
temperature incineration can generate polyhalogenated dibenzo-p-dioxins (PXDDs) and furans
(PXDFs), which are orders of magnitude more toxic than the parent compound.

Immediate Directive:

 Isolate: Move material to a dedicated satellite accumulation area.
o Segregate: Keep separate from strong oxidizers and acids.

o Label: Mark clearly as "Toxic - Halogenated Organic Waste."

Chemical Profile & Hazard Logic

As a Senior Application Scientist, | must emphasize that the disposal protocol is dictated not
just by the toxicity of the phenol itself, but by its thermal degradation pathways.
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The "Mixed-Halogen" Effect

Standard chlorinated phenols (like 2,4,6-trichlorophenol) are precursors to PCDDs (dioxins).
However, 3-Br-2,4,6-TCP contains both bromine and chlorine. Research indicates that the
presence of bromine during thermal degradation (e.g., in a standard trash fire or low-grade
incinerator) enhances the formation of mixed halogenated dioxins (PXDDs). Bromine is a better
leaving group than chlorine, often accelerating the radical-radical recombination reactions that
form the dioxin backbone [1, 2].

Key Physicochemical Data:

Property Value Operational Implication

CAS Number 85117-86-8 Use for exact waste profiling.

Dust inhalation hazard;

Physical State Solid (Crystalline) requires N95/P100 during
weighing.
o Weakly acidic; incompatible
Acidity (pKa) ~6.0 (Est.) ] o
with strong bases/oxidizers.
B ) ) Bioaccumulative; high aquatic
Solubility Low (Water), High (Organics) o
toxicity [3].
i ] Strictly prohibited from
Combustion Formation of HBr, HCI, PXDDs

trash/autoclaving.

Pre-Disposal Handling: The "Self-Validating"
System

A self-validating waste system prevents accidents by making incompatibility physically
impossible. Follow this segregation logic:

Step 1: Container Selection
o Primary Container: Amber glass or High-Density Polyethylene (HDPE).
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o Reasoning: Phenols can permeate low-density plastics. Amber glass prevents UV-
mediated photolysis which can create reactive radical species before disposal.

o Closure: Teflon-lined screw cap. Avoid metal caps which may corrode due to the phenolic
acidity.

Step 2: Chemical Segregation (The Critical Control
Point)

You must ensure 3-Br-2,4,6-TCP is never co-mingled with:
» Oxidizers (Nitric acid, Peroxides): Risk of rapid, exothermic decomposition or explosion.

o Strong Bases (NaOH): While bases neutralize phenols, the resulting phenolate salts are
often more water-soluble and bioavailable, increasing dermal absorption risk during
handling.

Step 3: Waste Stream Classification

Do not label simply as "Organic Waste."
o Correct Label: "Toxic Waste - Halogenated Organics - 3-Bromo-2,4,6-trichlorophenol.”

 RCRA Considerations: While 2,4,6-trichlorophenol is a U-listed waste (U230), the
brominated analog often falls under Characteristic Waste for Toxicity or is treated as a
Halogenated Solvent stream. Consult your EHS officer, but default to the strictest
classification (U-Listed equivalent).

Visual Workflow: Cradle-to-Grave Disposal

The following diagram illustrates the decision logic for safe disposal, ensuring no cross-
contamination or regulatory breaches.
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Waste Generation:

3-Bromo-2,4,6-trichlorophenol

\
Is waste Solid or Liquid? \\\
\
\
\
NO (Remediate)
i
|
Solid Waste: Liquid Waste: I
Place in HDPE/Glass Jar (HPLC effluent/Mother Liquor) /

CRITICAL CHECK:
Is container free of Oxidizers?

Pack in Secondary Containment
(Vermin-proof, Leak-proof)

l

Label: UN 2811 (Solid) or UN 2810 (Liquid)
"Toxic Organic N.O.S'

l

Satellite Accumulation Area
(Max 90 Days)

EHS/Vendor Pickup

High-Temp Incineration
(>1000°C with Scrubbers)

Click to download full resolution via product page
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Caption: Operational workflow for the segregation, packaging, and ultimate destruction of
halogenated phenolic waste.

Detailed Disposal Protocol
Phase 1: Bench-Level Packaging

o PPE Required: Nitrile gloves (double-gloved recommended), lab coat, safety glasses. If
handling powder >1g, use a powder hood or N95 respirator.

» Solvent Rinsing: If the phenol is dissolved in a solvent (e.g., Methanol/Acetonitrile), ensure
the solvent is compatible with the halogenated waste stream.

o Note: Do not evaporate the solvent to reduce volume. This concentrates the phenol and
increases exposure risk.

» Deactivation (Spill Only): In case of a spill, do not wipe with paper towels (flammability risk).
Absorb with vermiculite or clay. Treat the debris as hazardous chemical waste.[1]

Phase 2: Labeling & Documentation

For transport and regulatory compliance (US DOT/EPA), use the following designations [4]:

Proper Shipping Name: Toxic solids, organic, n.o.s. (3-Bromo-2,4,6-trichlorophenol)

Hazard Class: 6.1 (Toxic)

UN Number: UN 2811

Packing Group: Il (Low to medium danger, depending on concentration)

Phase 3: Professional Destruction

The only acceptable final disposition is High-Temperature Incineration.
e Mechanism: The facility must operate >1000°C with a residence time >2 seconds.

e Scrubbing: The incinerator must be equipped with alkaline scrubbers to neutralize the
Hydrogen Bromide (HBr) and Hydrogen Chloride (HCI) acid gases produced during
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combustion.

o Why this matters: Low-temperature burning (e.g., open burning or medical waste
autoclaving) allows the phenol ring to remain intact while halogens rearrange, creating the
aforementioned dioxins [1].

Emergency Procedures

Scenario Immediate Action

Wash with PEG 300 or 400 (Polyethylene
Skin Contact Glycol) if available, then water. Phenols are

lipophilic; water alone is slow to remove them.

Flush with water for 15 minutes.[1][2][3] Seek

Eye Contact medical attention immediately (corrosive risk).[1]

[2]4]

Spill (>100g) Evacuate area. Contact EHS. Do not attempt
in (>
’ ’ cleanup without SCBA if dust is airborne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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